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Compound of Interest

Compound Name: Lithium perfluorooctane sulfonate

Cat. No.: B1262503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide essential information for the safe handling, use, and disposal of Lithium
perfluorooctane sulfonate (LiPFOS). Researchers must supplement this information with a

thorough review of the Safety Data Sheet (SDS) for the specific product in use and adhere to

all institutional and regulatory guidelines.

Chemical and Physical Properties
LiPFOS is the lithium salt of perfluorooctanesulfonic acid. It is a fluorinated surfactant that is

persistent in the environment.[1][2]
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Property Value Source

Molecular Formula C8F17LiO3S [3]

Molecular Weight 506.1 g/mol [3][4]

Appearance Off-white solid/powder [3][5]

Odor Slightly pungent [3]

Melting Point Decomposes at 308 °C [3]

Density 0.56 g/mL [3]

pH
4.4 (concentration not

specified)
[3]

Hazard Identification and Toxicity
LiPFOS is classified as a hazardous substance with significant health risks.[3][5]

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Carcinogenicity 2
H351: Suspected of causing

cancer

Reproductive Toxicity 1B
H360D: May damage the

unborn child

Source:[3][6]

Toxicity Data:
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Test Species Route Value

LD50 Rat Oral 154 mg/kg

LC50 Rat Inhalation 160 mg/m³

Source:[3]

Primary Hazards:

Irritant[3]

Toxic by inhalation and ingestion[3][5]

Suspected carcinogen[3][6]

May damage the unborn child[3][6]

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)
A comprehensive PPE program should be implemented when handling LiPFOS. This includes

addressing the hazards present, and the selection, maintenance, and use of PPE.

PPE Category Specification

Eye/Face Protection Chemical safety goggles and/or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile), a lab

coat, and closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area or with a certified

fume hood. If airborne concentrations are high

or ventilation is inadequate, a NIOSH-approved

respirator is required.
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Storage
Condition Requirement

Container
Keep container tightly closed in a dry and well-

ventilated place.

Temperature Store at ≤ -16°C.[1]

Incompatibilities Keep away from heat and sources of ignition.

Experimental Protocols
Protocol for Preparation of a LiPFOS Stock Solution
This protocol outlines the steps for safely preparing a stock solution of LiPFOS for experimental

use.

Materials:

LiPFOS powder

Appropriate solvent (e.g., deionized water, DMSO)

Calibrated analytical balance

Chemical fume hood

Volumetric flasks

Appropriate PPE (see section 3.1)

Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood is functioning correctly.

Weighing: Tare a clean, dry weighing vessel on the analytical balance. Carefully weigh the

desired amount of LiPFOS powder.
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Solubilization: Transfer the weighed LiPFOS powder to a volumetric flask. Add a portion of

the desired solvent to the flask.

Mixing: Gently swirl the flask to dissolve the powder. If necessary, use a sonicator to aid

dissolution.

Final Volume: Once the powder is fully dissolved, add the solvent to the calibration mark on

the volumetric flask.

Labeling: Clearly label the stock solution with the chemical name, concentration, solvent,

date of preparation, and appropriate hazard warnings.

Storage: Store the stock solution in a tightly sealed container in a designated, secure

location according to the storage requirements in section 3.2.

Decontamination: Thoroughly clean all equipment and the work area. Dispose of all waste

according to the procedures in section 5.0.

Spill and Waste Disposal
Spill Response
In the event of a spill, evacuate the area and prevent entry. For a small spill of solid material,

carefully scoop the powder into a labeled, sealed container for disposal. Avoid generating dust.

For a large spill, contact your institution's environmental health and safety (EHS) department

immediately.

Waste Disposal
All LiPFOS waste, including contaminated PPE and cleaning materials, is considered

hazardous waste.

Solid Waste: Collect in a labeled, sealed, and leak-proof container.

Liquid Waste: Collect in a labeled, sealed, and leak-proof container.

Dispose of all waste through your institution's hazardous waste management program. Do not

dispose of LiPFOS down the drain or in the regular trash.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Handling Cleanup & Disposal
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Handling LiPFOS

Potential for Exposure?

Inhalation Hazard?

Yes

Proceed with Experiment

No

Skin Contact Hazard?

No

Use Fume Hood/
Ventilation

Yes

Wear Chemical
Resistant Gloves

Yes

No

Wear Respirator

If insufficient

Wear Lab Coat

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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